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Compound of Interest

Compound Name: Preparation B 100

CAS No.: 117936-86-4

Cat. No.: B040323 Get Quote

Abstract & Core Challenge
The term "Vitamin B-100" typically refers to a commercial oral supplement containing 100 mg

of major B vitamins. Replicating this in a liquid research formulation presents a significant

physicochemical challenge: Incompatibility.

Thiamine (B1) requires acidic pH (< 5.0) for stability but degrades in alkali.[1][2]

Folic Acid (B9) requires alkaline pH (> 8.0) for solubility but precipitates in acid.

Riboflavin (B2) is the limiting reagent due to poor aqueous solubility (0.1 mg/mL) and

extreme photosensitivity.

Cyanocobalamin (B12) is photolabile and degraded by Riboflavin and Ascorbic Acid

byproducts.

The Solution: Do not attempt a single-pot "mix-and-dissolve" strategy for generic powders. This

guide presents the "Split-Stock System" (Method A), the gold standard for research integrity,

and the "High-Concentration Formulation" (Method B) for specific high-dose applications.

Physicochemical Stability Matrix
Understanding the individual requirements of each component is critical for successful

formulation.
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Vitamin
Component
Name

Ideal pH
Solubility
(Water)

Critical
Instability
Factors

B1 Thiamine HCl 2.0 – 4.0 High

Alkali (Thiazole

ring cleavage),

Heat

B2 Riboflavin 5.0 – 7.0
Very Low (0.07

g/L)

Light (Photolysis

to Lumichrome),

Alkali

B3 Niacinamide 4.0 – 6.0 High

Hydrolysis to

Niacin at

extreme pH

B5 Ca-Pantothenate 6.0 – 7.0 High
Acid/Alkali

hydrolysis

B6 Pyridoxine HCl 2.3 – 5.0 High Light, Heat

B7 Biotin 7.0 – 8.0 Low (0.2 mg/mL)

Acid (insoluble),

Strong Alkali

(degrades)

B9 Folic Acid 8.0 – 9.0 Insoluble in acid

Acid

(Precipitation),

Light

B12 Cyanocobalamin 4.5 – 5.0 Moderate
Light, Riboflavin,

Vitamin C

Visualization of Chemical Incompatibility
The following diagram illustrates why a single aqueous stock often fails, leading to precipitation

or potency loss.
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Figure 1: The "Stability War." Note the direct conflict between B1 (needs acid) and B9 (needs

alkali), and the central role of Light/B2 in degrading B12.

Method A: The Split-Stock Protocol (Recommended)
Purpose: Cell culture supplementation, microbial media, long-term storage. Concept: Create

two chemically compatible concentrates (Acidic & Alkaline) that are mixed only at the final

working concentration.

Reagents Required[3][4][5][6]
Milli-Q Water (18.2 MΩ·cm)

1N NaOH and 1N HCl

0.22 µm PES (Polyethersulfone) Syringe Filters (Low protein binding, high chemical

compatibility).

Amber Glass Vials (Silanized preferred).
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Stock Solution A: The "Acidic/Neutral" Group (100x
Concentrate)
Target pH: 4.5 – 5.0

Prepare Solvent: Heat 80 mL of Milli-Q water to 37°C.

Dissolve Sequentially: Add components in this specific order, allowing full dissolution

between steps:

Niacinamide (B3): 1.0 g

Pyridoxine HCl (B6): 0.1 g

Thiamine HCl (B1): 0.1 g

Cyanocobalamin (B12): 0.001 g (1 mg) — Protect from light immediately.

Calcium Pantothenate (B5): 0.1 g — Note: Add last as it is most sensitive to low pH

excursions.

The Riboflavin Issue: Standard Riboflavin is insoluble at this concentration.

Option 1 (Suspension): Add 0.01 g Riboflavin, stir vigorously, and accept a suspension

(shake before use).

Option 2 (Soluble Derivative): Use Riboflavin 5'-Phosphate Sodium (0.014 g). This is

water-soluble and biologically active.[2][3][4]

Adjust pH: Check pH. If > 5.5, adjust carefully with 1N HCl to pH 4.5–5.0.

Final Volume: Bring to 100 mL with water.

Sterilization: Filter through 0.22 µm PES into a sterile Amber bottle.

Stock Solution B: The "Alkaline" Group (100x
Concentrate)
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Target pH: 7.5 – 8.0

Prepare Solvent: Measure 80 mL Milli-Q water. Add 100 µL of 1N NaOH (creates dilute

alkaline base).

Dissolve Sequentially:

Folic Acid (B9): 0.01 g (10 mg). Stir until clear. If cloudy, add 1N NaOH dropwise until clear

(pH must be > 7).

D-Biotin (B7): 0.002 g (2 mg). Biotin dissolves best in slightly alkaline conditions.

Adjust pH: Neutralize carefully to pH 7.5. Do not overshoot to acidic or Folic Acid will

precipitate.

Final Volume: Bring to 100 mL.

Sterilization: Filter through 0.22 µm PES into a sterile Amber bottle.

Usage
Add 10 mL of Stock A and 10 mL of Stock B per 1 Liter of media.

Method B: High-Concentration "B-100" Injection
Mimic
Purpose: Animal dosing or low-volume supplementation where a single liquid source is

mandatory. Constraint: Requires specific salt forms and excludes Folic Acid (or requires very

low concentrations).

Critical Substitution: You cannot use standard Riboflavin. You must use Riboflavin 5'-Phosphate

Sodium.[5]

Protocol (Single Pot)
Solvent Base: 90 mL Milli-Q Water + 2% Benzyl Alcohol (Preservative/Solubilizer - Optional

for non-clinical use).
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Dissolution Order (Room Temp, Dark):

1. Niacinamide: 10 g (High conc acts as a hydrotrope).

2. Thiamine HCl: 10 g.

3. Dexpanthenol: 0.5 g (Liquid form of B5, far more stable in liquid formulations than Ca-

Pantothenate).

4. Pyridoxine HCl: 0.5 g.

5. Riboflavin 5'-Phosphate Sodium: 0.2 g.

pH Adjustment: The solution will be naturally acidic due to Thiamine HCl. Adjust pH to 4.5

using 1N NaOH. Do not exceed pH 5.0.

Filtration: 0.22 µm PES filter.

Storage: Store at 4°C in Amber vials.

Note: Folic Acid and Biotin are excluded from this high-conc mix due to solubility limits at

pH 4.5. They must be dosed separately.

Experimental Workflow Diagram
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Figure 2: The Split-Stock Workflow ensures chemical isolation of incompatible vitamins until the

moment of use.

Quality Control & Storage
Visual Inspection:

Stock A should be clear yellow/orange (due to Riboflavin). Turbidity indicates precipitation

(likely Riboflavin or Ca-Pantothenate degradation).
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Stock B should be clear colorless to pale yellow. Turbidity indicates Folic Acid precipitation

(pH too low).

Storage Conditions:

Temperature: 4°C for short term (1-2 months). -20°C for long term (aliquoted).

Light: Absolute darkness is required. Wrap bottles in aluminum foil if amber glass is

unavailable.

Validation:

Verify concentration using HPLC-UV.

Column: C18 Reverse Phase.

Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile gradient.

Detection: 270 nm (General), 210 nm (Biotin), 361 nm (B12), 450 nm (Riboflavin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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